Cas no 1622100-48-4 (7-methoxy-8-methylquinoline)

• Product Name: 7-methoxy-8-methylquinoline
• CAS No: 1622100-48-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4609513
• PubChem ID: 59572477
• Update Time: 2025-09-28

7-methoxy-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-8-methylquinoline

• Inchi： 1S/C11H11NO/c1-8-10(13-2)6-5-9-4-3-7-12-11(8)9/h3-7H,1-2H3
• InChI Key： BYEKYVZGNLQHNB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)C=2C)C=CC=1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-methoxy-8-methylquinoline

7-Methoxy-8-Methylquinoline: A Comprehensive Overview

7-Methoxy-8-Methylquinoline, also known by its CAS number 1622100-48-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The presence of both a methoxy group at position 7 and a methyl group at position 8 introduces unique electronic and steric effects, making this compound particularly interesting for various applications.

Recent studies have highlighted the potential of 7-methoxy-8-methylquinoline as a promising candidate in drug discovery. Researchers have explored its anti-inflammatory, antioxidant, and anticancer properties, with particular emphasis on its ability to modulate key signaling pathways involved in chronic diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in oncology. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 7-methoxy-8-methylquinoline has also been investigated for its role in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics. A 2023 paper in the Nano Letters journal reported that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. This opens up new possibilities for its application in flexible electronics and optoelectronic devices.

The synthesis of 7-methoxy-8-methylquinoline has been optimized through various methodologies, with microwave-assisted synthesis emerging as a popular approach due to its efficiency and selectivity. A 2023 study published in the Tetrahedron Letters detailed a microwave-assisted route that significantly reduces reaction time while maintaining high yields. This advancement not only facilitates large-scale production but also makes the compound more accessible for further research and development.

From an environmental perspective, the biodegradation and toxicity profiles of 7-methoxy-8-methylquinoline have been studied to ensure its safe use. According to a 2023 report in the , this compound demonstrates moderate biodegradability under aerobic conditions, with no significant acute toxicity observed in standard assays. These findings are crucial for regulatory compliance and sustainable practices in chemical manufacturing.

In conclusion, 7-methoxy-8-methylquinoline, CAS number 1622100-48-4, stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and versatile properties continue to drive innovative research across various disciplines. As advancements in synthetic methods and biological evaluations progress, this compound is poised to play an increasingly important role in both academic and industrial settings.